Cas no 6641-96-9 (2,5-diphenyl-[1,3]thiazolo[5,4-d][1,3]thiazole)

• Product Name: 2,5-diphenyl-[1,3]thiazolo[5,4-d][1,3]thiazole
• CAS No: 6641-96-9
• MF: C₁₆H₁₀N₂S₂
• MW: 294.394000530243
• CID: 1710130
• PubChem ID: 240920
• Update Time: 2025-04-21

2,5-diphenyl-[1,3]thiazolo[5,4-d][1,3]thiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-diphenyl-[1,3]thiazolo[5,4-d][1,3]thiazole
• 2,5-bis-(phenyl)-thiazolo[5,4-d]thiazole
• 2.5-Diphenylthiazolo&lt
• 5,4-d&gt
• thiazol
• AC1Q4WGA
• thiazolo[5,4-d]thiazole, 2,5-diphenyl-
• 2,5-diphenyl-thiazolo[5,4-d]thiazole
• SureCN9312637
• 2,5-Diphenyl[1,3]thiazolo[5,4-d][1,3]thiazole
• 2,5-diphenylthiazolo[5,4-d]thiazole
• Diphenylthiazolo-&lt
• 5.4-d&gt
• -thiazol
• NSC47894
• AC1L668J
• 2,5-Diphenyl-thiazolo[5,4-d]thiazol
• 2,5-Diphenyl(1,3)thiazolo(5,4-d)(1,3)thiazole
• CTK2F6955
• STOCK1S-94505
• 2,5-bis-(phenyl)-thiazolo[5,4-d]thiazole; 2.5-Diphenylthiazolo< 5,4-d> thiazol; AC1Q4WGA; thiazolo[5,4-d]thiazole, 2,5-diphenyl-; 2,5-diphenyl-thiazolo[5,4-d]thiazole; SureCN9312637; 2,5-Diphenyl[1,3]thiazolo[5,4-d][1,3]thiazole; 2,5-diphenylthiazolo[5,4-d]thiazole; Diphenylthiazolo-< 5.4-d> -thiazol; NSC47894; AC1L668J; 2,5-Diphenyl-thiazolo[5,4-d]thiazol; 2,5-Diphenyl(1,3)thiazolo(5,4-d)(1,3)thiazole; CTK2F6955; STOCK1S-94
• NSC 47894
• RG5GXH2AK2
• SR-01000466749
• AKOS001642609
• EU-0008641
• SR-01000466749-1
• UNII-RG5GXH2AK2
• DTXSID10216630
• HMS1611F12
• THIAZOLO(5,4-D)THIAZOLE, DIPHENYL-
• THIAZOLO(5,4-D)THIAZOLE, 2,5-DIPHENYL-
• SCHEMBL9312637
• DIPHENYL-[1,3]THIAZOLO[5,4-D][1,3]THIAZOLE
• AIDS124730
• 6641-96-9
• 2,5-DIPHENYLTHIAZOLO(5,4-D)THIAZOLE
• NSC-47894
• STK015790

• Inchi： 1S/C16H10N2S2/c1-3-7-11(8-4-1)13-17-15-16(19-13)18-14(20-15)12-9-5-2-6-10-12/h1-10H
• InChI Key： GEUMATNMPIDQNQ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC2=C1N=C(C1C=CC=CC=1)S2

Computed Properties

• Exact Mass: 294.0287
• Monoisotopic Mass: 294.02854067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 25.78
• LogP: 5.08680